Cas no 350997-05-6 (Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate)

• Product Name: Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate
• CAS No: 350997-05-6
• MF: C₁₇H₂₀N₂O₃S
• MW: 332.417303085327
• MDL: MFCD01993627
• CID: 4713259
• Update Time: 2025-10-24

Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• isopropyl 2-amino-4-methyl-5-{[(2-methylphenyl)amino]carbonyl}thiophene-3-carboxylate
• propan-2-yl 2-amino-4-methyl-5-[(2-methylphenyl)carbamoyl]thiophene-3-carboxylate
• ISOPROPYL 2-AMINO-4-METHYL-5-{[(2-METHYLPHENYL)-AMINO]CARBONYL}THIOPHENE-3-CARBOXYLATE
• Isopropyl 2-amino-4-methyl-5-(o-tolylcarbamoyl)thiophene-3-carboxylate
• Isopropyl 2-amino-4-methyl-5-([(2-methylphenyl)amino]carbonyl)thiophene-3-carboxylate
• Oprea1_089906
• STK4246
• Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate

• MDL： MFCD01993627
• Inchi： 1S/C17H20N2O3S/c1-9(2)22-17(21)13-11(4)14(23-15(13)18)16(20)19-12-8-6-5-7-10(12)3/h5-9H,18H2,1-4H3,(H,19,20)
• InChI Key： ROLRTDFPMGLHBU-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)C)C(C)=C1C(NC1C=CC=CC=1C)=O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 444
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 440.9±45.0 °C at 760 mmHg
• Flash Point: 220.4±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate

Research Brief on Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate (CAS: 350997-05-6)

The compound Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate (CAS: 350997-05-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiophene-based derivative is being investigated for its potential applications in drug discovery, particularly as a scaffold for developing novel therapeutic agents. Recent studies have focused on its synthesis, structural characterization, and preliminary biological evaluations, which suggest promising pharmacological properties.

One of the key areas of interest is the compound's role as a potential kinase inhibitor. Kinases are critical targets in the treatment of various diseases, including cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate exhibits selective inhibition against specific kinase isoforms, which could pave the way for the development of targeted therapies. The compound's unique structural features, including the thiophene core and the isopropyl ester moiety, are believed to contribute to its binding affinity and selectivity.

Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have optimized the reaction conditions to minimize side products and improve scalability, which is crucial for further preclinical and clinical development. Additionally, computational modeling studies have provided insights into the compound's binding interactions with target proteins, offering a rational basis for structural modifications to enhance its pharmacological profile.

In terms of biological activity, early-stage assays have revealed that Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate exhibits moderate to high potency in cell-based models. For instance, it has shown inhibitory effects on cancer cell proliferation in certain lines, with IC50 values in the low micromolar range. These findings are supported by mechanistic studies indicating that the compound interferes with key signaling pathways involved in cell growth and survival.

Despite these promising results, further research is needed to fully elucidate the compound's mechanism of action, pharmacokinetics, and potential toxicity. Current efforts are focused on conducting more comprehensive in vivo studies to evaluate its efficacy and safety in animal models. Additionally, researchers are exploring the possibility of derivatizing the core structure to improve its drug-like properties, such as solubility and metabolic stability.

In conclusion, Isopropyl 2-amino-4-methyl-5-{(2-methylphenyl)-aminocarbonyl}thiophene-3-carboxylate (CAS: 350997-05-6) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical structure and preliminary biological activities make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its properties and advancing it through the drug development pipeline, with the ultimate goal of translating these findings into clinically relevant therapies.